3-(2-Cyclohexylethyl)piperidine hydrochloride
Overview
Description
3-(2-Cyclohexylethyl)piperidine hydrochloride is a chemical compound used for pharmaceutical testing . It is available for purchase from various suppliers .
Synthesis Analysis
The synthesis of 3-(2-Cyclohexylethyl)piperidine and its derivatives involves various chemical reactions . For instance, one method involves the hydrogenation of pyridine, usually over a molybdenum disulfide catalyst . Another method involves the coupling of substituted 2-amino benzothiazoles with N-phenyl anthranilic acid .Molecular Structure Analysis
The molecular formula of 3-(2-Cyclohexylethyl)piperidine is C13H25N . The molecular weight is 195.35 .Chemical Reactions Analysis
The chemical reactions involving 3-(2-Cyclohexylethyl)piperidine are not explicitly mentioned in the search results .Physical And Chemical Properties Analysis
The physical and chemical properties of 3-(2-Cyclohexylethyl)piperidine are not explicitly mentioned in the search results .Scientific Research Applications
Drug Synthesis and Design
3-(2-Cyclohexylethyl)piperidine hydrochloride: is a valuable building block in the synthesis of pharmaceuticals. Its piperidine core is a common motif in many drugs, contributing to its pharmacological properties. The compound can be used to create novel drug candidates with potential activity against various diseases .
Chiral Optimization in Medicinal Chemistry
The piperidine moiety is crucial for chiral optimization, which is essential in developing enantiomerically pure drugs. This process ensures that the synthesized drugs have the desired therapeutic effect with minimal side effects .
Anticancer Agents
Piperidine derivatives, including 3-(2-Cyclohexylethyl)piperidine hydrochloride , have shown promise as anticancer agents. They can be designed to interfere with cancer cell proliferation and induce apoptosis, potentially leading to new treatments for various cancers .
Antimicrobial and Antifungal Applications
The structural flexibility of piperidine derivatives allows them to be tailored for antimicrobial and antifungal applications. By modifying the piperidine ring, researchers can develop compounds that target specific microbial pathways .
Neuroprotective Agents
Research has indicated that piperidine derivatives can act as neuroprotective agents. They may offer therapeutic benefits in neurodegenerative diseases like Alzheimer’s by protecting neuronal cells from damage .
Analgesic and Anti-inflammatory Drugs
The piperidine scaffold is often found in analgesic and anti-inflammatory drugs3-(2-Cyclohexylethyl)piperidine hydrochloride could be used to synthesize new compounds that modulate pain and inflammatory responses .
Antiviral and Antimalarial Research
Piperidine derivatives have been explored for their antiviral and antimalarial properties. They can be engineered to inhibit the replication of viruses or the growth of malaria parasites, contributing to the development of new therapies .
Cardiovascular Drug Development
The piperidine structure is also involved in cardiovascular drug development. Compounds based on 3-(2-Cyclohexylethyl)piperidine hydrochloride could lead to medications that manage hypertension and other cardiovascular conditions .
Mechanism of Action
Future Directions
properties
IUPAC Name |
3-(2-cyclohexylethyl)piperidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H25N.ClH/c1-2-5-12(6-3-1)8-9-13-7-4-10-14-11-13;/h12-14H,1-11H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MFJQTSPIVWPVEO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)CCC2CCCNC2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H26ClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.80 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-Cyclohexylethyl)piperidine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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